Cas no 143728-97-6 (Cochinmicin I (9CI))

• Product Name: Cochinmicin I (9CI)
• CAS No: 143728-97-6
• MF: C₄₆H₄₇N₇O₁₂
• MW: 889.905091524124
• CID: 167740
• PubChem ID: 126763
• Update Time: 2025-04-19

Cochinmicin I (9CI) Chemical and Physical Properties

Names and Identifiers

• Cochinmicin I (9CI)
• N-[1-[[12-benzyl-3,6-bis(3,5-dihydroxyphenyl)-9,16-dimethyl-2,5,8,11,14-pentaoxo-1-oxa-4,7,10,13-tetrazacyclohexadec-15-yl]amino]-1-oxo-3-phenylpropan-2-yl]-1H-pyrrole-2-carboxamide
• Cochinmicin I
• Glycine, D-2-(3,5-dihydroxyphenyl)-N-(D-2-(3,5-dihydroxyphenyl)-N-(N-(N-(N-(N-(2,3,4,5-tetrahydroprolyl)-L-phenylalanyl)-D-allothreonyl)-D-phenylalanyl)-D-alanyl)glycyl)-, xi-lactone
• N-[12-benzyl-3,6-bis(3,5-dihydroxyphenyl)-9,16-dimethyl-2,5,8,11,14-pentaoxo-1-oxa-4,7,10,13-tetraazacyclohexadecan-15-yl]-Nalpha-(1H-pyrrol-2-ylcarbonyl)phenylalaninamide
• Cochinmicin I, 7-(L-2-(3,5-dihydroxyphenyl)glycin)-
• N-[12-Benzyl-3,6-bis(3,5-dihydroxyphenyl)-5,8,11,14-tetrahydroxy-9,16-dimethyl-2-oxo-1-oxa-4,7,10,13-tetraazacyclohexadeca-4,7,10,13-tetraen-15-yl]-3-phenyl-2-[(1H-pyrrole-2-carbonyl)amino]propanimidic acid
• 146925-27-1
• 143728-97-6
• DTXSID90932003
• BAIAJPQVHAPGNS-UHFFFAOYSA-N
• Cochinmicin V

• Inchi： 1S/C46H47N7O12/c1-24-40(58)52-38(28-18-30(54)22-31(55)19-28)45(63)53-39(29-20-32(56)23-33(57)21-29)46(64)65-25(2)37(44(62)50-35(42(60)48-24)16-26-10-5-3-6-11-26)51-43(61)36(17-27-12-7-4-8-13-27)49-41(59)34-14-9-15-47-34/h3-15,18-25,35-39,47,54-57H,16-17H2,1-2H3,(H,48,60)(H,49,59)(H,50,62)(H,51,61)(H,52,58)(H,53,63)
• InChI Key： BAIAJPQVHAPGNS-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=C(C=C(C=2)O)O)NC(C(C2C=C(C=C(C=2)O)O)NC(C(C)NC(C(CC2C=CC=CC=2)NC(C(C1C)NC(C(CC1C=CC=CC=1)NC(C1=CC=CN1)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 889.32826996g/mol
• Monoisotopic Mass: 889.32826996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 3.6
• Topological Polar Surface Area: 298Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides